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Compound of Interest

Compound Name:
3-Amino-3-(4-

aminophenyl)propan-1-ol

CAS No.: 886364-12-1

Cat. No.: B3030287

Get Quote

Introduction & Mechanistic Rationale
The compound 3-Amino-3-(4-aminophenyl)propan-1-ol is a highly versatile 1,3-amino

alcohol building block. Such scaffolds are prized in medicinal chemistry for their ability to serve

as rigidified transition-state isosteres in protease inhibitors[1], precursors for chiral oxazines,

and structural components in novel GPCR ligands.

Synthesizing this compound from commercially available starting materials requires rigorous

chemoselectivity to prevent cross-reactivity between the polar functional groups. The

foundational logic of this 5-step workflow is built upon the following mechanistic causalities:

Construction of the Carbon Skeleton (Rodionov Reaction): Directly building the

-amino acid backbone using an aldehyde, malonic acid, and ammonia avoids multi-step
homologation sequences[2].

Amine Masking (
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-Boc Protection): Temporary protection of the

-amino group prevents self-condensation (lactamization) during the subsequent carboxylate
activation.

Chemoselective Reduction (Mixed Anhydride Method): Using sodium borohydride (

) on a mixed anhydride activated ester achieves an orthogonal reduction of the carboxylic
acid to a primary alcohol[3]. Relying on

here would prematurely and uncontrollably reduce the pendant nitro group to complex
azo/azoxy mixtures.

Nitro-Reduction: With the primary alcohol secured, palladium-catalyzed hydrogenation

cleanly reduces the nitroarylic system to the desired para-aniline without risking competitive

amidation.

Final Deprotection: Acidic cleavage of the Boc group isolates the target molecule as a highly

stable, water-soluble dihydrochloride salt.

Visualizing the Synthetic Workflow
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4-Nitrobenzaldehyde +
Malonic Acid +

Ammonium Acetate

Step 1: Rodionov Reaction
EtOH, Reflux

3-Amino-3-(4-nitrophenyl)
propanoic acid

Step 2: N-Boc Protection
Boc2O, NaOH/Dioxane

3-(Boc-amino)-3-(4-nitrophenyl)
propanoic acid

Step 3: Mixed Anhydride Reduction
iBuOCOCl, NMM; NaBH4, MeOH

3-(Boc-amino)-3-(4-nitrophenyl)
propan-1-ol

Step 4: Catalytic Hydrogenation
H2, Pd/C, MeOH

3-(Boc-amino)-3-(4-aminophenyl)
propan-1-ol

Step 5: Boc Deprotection
4N HCl in Dioxane

3-Amino-3-(4-aminophenyl)
propan-1-ol Dihydrochloride

Click to download full resolution via product page

Caption: 5-Step chemoselective synthesis of 3-amino-3-(4-aminophenyl)propan-1-ol 2HCl.
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Quantitative Reaction Matrix
Step

Transformat
ion

Reagents &
Solvents

Temp / Time
Expected
Yield

Purification

1
Rodionov

Condensation

4-

Nitrobenzalde

hyde, Malonic

Acid,

(EtOH)

80 °C / 12 h 60-70%
Precipitation /

Filtration

2 -Boc

Protection

,

(H₂O /

Dioxane)

25 °C / 16 h 85-90%
Acidic

Extraction

3
Anhydride

Reduction

i-BuOCOCl,

NMM,

(THF /

MeOH)

-15 °C to 25

°C / 3 h
75-80%

Aqueous

Quench /

Extraction

4

Nitro

Hydrogenatio

n

10% Pd/C,

gas (1 atm)

(MeOH)

25 °C / 4 h >95%
Celite

Filtration

5
Boc

Deprotection

4N HCl in

Dioxane

(DCM)

25 °C / 2 h 90-95%
Trituration

(Ether)

Step-by-Step Experimental Methodologies
Step 1: Rodionov Condensation
Objective: Construct the

-amino acid scaffold.

Setup: In a 500 mL round-bottom flask equipped with a reflux condenser, suspend 4-

nitrobenzaldehyde (15.1 g, 100 mmol) and malonic acid (12.5 g, 120 mmol) in 150 mL of
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absolute ethanol.

Reagent Addition: Add ammonium acetate (15.4 g, 200 mmol) to the stirring suspension.

Reaction: Heat the mixture to reflux (80 °C). The mixture will initially become homogeneous

before a pale yellow solid begins to precipitate[2]. Stir at reflux for 12 hours.

Workup: Cool the reaction mixture to room temperature, then place it in an ice bath for 1

hour.

Isolation: Filter the precipitated solid through a Büchner funnel, wash extensively with cold

ethanol (2 x 50 mL), and dry under vacuum to yield 3-amino-3-(4-nitrophenyl)propanoic acid

as a pale yellow solid.

Step 2: -Boc Protection
Objective: Shield the primary amine from unwanted nucleophilic attack during carboxyl

activation.

Dissolution: Suspend the intermediate from Step 1 (10.5 g, ~50 mmol) in a 1:1 mixture of

1,4-dioxane and water (100 mL).

Basification: Adjust the pH of the mixture to ~10 using 1N

. The solid should dissolve.

Protection: Cool the solution to 0 °C and add di-tert-butyl dicarbonate (

, 12.0 g, 55 mmol) dropwise.

Reaction: Allow the mixture to warm to room temperature and stir for 16 hours. Maintain the

pH around 9-10 by dropwise addition of 1N

as needed.

Workup: Concentrate the dioxane in vacuo. Cool the aqueous layer and carefully acidify to

pH 2-3 using 10% aqueous citric acid or cold 1N HCl.
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Isolation: Extract the precipitated product with Ethyl Acetate (3 x 100 mL). Wash the

combined organic layers with brine, dry over

, and concentrate to afford 3-(Boc-amino)-3-(4-nitrophenyl)propanoic acid.

Step 3: Mixed Anhydride Reduction to Alcohol
Objective: Chemoselectively reduce the carboxylic acid to a primary alcohol while leaving the

nitro group intact.

Activation: Dissolve the Boc-protected acid from Step 2 (15.5 g, 50 mmol) in dry THF (150

mL) under an inert atmosphere. Cool the solution to -15 °C using a dry ice/ethylene glycol

bath.

Mixed Anhydride Formation: Add

-methylmorpholine (NMM) (5.5 g, 55 mmol) followed by the slow, dropwise addition of
isobutyl chloroformate (7.5 g, 55 mmol)[3]. Stir for 30 minutes at -15 °C. A white precipitate
(NMM hydrochloride) will form.

Reduction Phase: Filter the precipitate rapidly under an inert atmosphere or transfer the

supernatant to a fresh pre-cooled flask. To the activated mixture at -15 °C, add a solution of

sodium borohydride (

, 5.7 g, 150 mmol) dissolved in minimal cold methanol (30 mL) dropwise[3].

Gas Evolution: Caution: Vigorous hydrogen evolution occurs. Stir for 1 hour at 0 °C, then

allow warming to room temperature over 2 hours.

Workup: Quench the reaction with saturated aqueous

(50 mL). Extract the aqueous phase with Ethyl Acetate (3 x 100 mL). Wash organics with 1N

, water, and brine. Dry over

and evaporate to yield 3-(Boc-amino)-3-(4-nitrophenyl)propan-1-ol.

Step 4: Catalytic Hydrogenation of the Nitro Group
Objective: Unmask the para-aniline functionality.
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Setup: Dissolve the nitro-alcohol (11.8 g, ~40 mmol) in methanol (100 mL) in a

hydrogenation flask.

Catalyst Addition: Carefully add 10% Pd/C (1.0 g) under an argon or nitrogen blanket to

prevent auto-ignition of the methanol[1].

Hydrogenation: Evacuate the flask and backfill with hydrogen gas. Stir the mixture vigorously

under a hydrogen atmosphere (1 atm via balloon) at room temperature for 4 hours.

Validation: Monitor the completion via TLC (loss of the UV-active, high-Rf nitro spot).

Filtration: Purge the flask with nitrogen. Filter the mixture through a pad of Celite to remove

the palladium catalyst. Wash the Celite pad thoroughly with methanol.

Isolation: Concentrate the filtrate to give 3-(Boc-amino)-3-(4-aminophenyl)propan-1-ol as a

viscous oil or foamy solid.

Step 5: Boc Deprotection
Objective: Isolate the target active pharmaceutical ingredient (API) intermediate as a stable

dihydrochloride salt.

Reaction: Dissolve the product from Step 4 (10.6 g, 40 mmol) in dry dichloromethane (50

mL) and cool to 0 °C.

Acid Cleavage: Slowly add 4N HCl in 1,4-dioxane (50 mL, 200 mmol).

Stirring: Remove the ice bath and stir at room temperature for 2 hours. A white/off-white

precipitate will crash out of the solution as the dihydrochloride salt forms.

Isolation: Add cold diethyl ether (100 mL) to fully precipitate the product. Filter the

suspension rapidly, washing the filter cake with abundant cold ether.

Drying: Dry the solid meticulously in a vacuum oven at 40 °C to remove residual dioxane,

yielding 3-Amino-3-(4-aminophenyl)propan-1-ol Dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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